Cas no 1523458-27-6 (7-Bromo-3-chloro-5H-indeno[1,2-c]pyridazine)

• Product Name: 7-Bromo-3-chloro-5H-indeno[1,2-c]pyridazine
• CAS No: 1523458-27-6
• MF: C₁₁H₆BrClN₂
• MW: 281.535740375519
• CID: 5463054
• Update Time: 2025-05-20

7-Bromo-3-chloro-5H-indeno[1,2-c]pyridazine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-chloro-5H-indeno[1,2-c]pyridazine
• Z1470495442

• Inchi： 1S/C11H6BrClN2/c12-8-1-2-9-6(4-8)3-7-5-10(13)14-15-11(7)9/h1-2,4-5H,3H2
• InChI Key： YREIOOVKFSVXHQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3=C(C=C(N=N3)Cl)CC=2C=1

Computed Properties

• Exact Mass: 279.94029 g/mol
• Monoisotopic Mass: 279.94029 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 281.53
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8

Additional information on 7-Bromo-3-chloro-5H-indeno[1,2-c]pyridazine

Comprehensive Overview of 7-Bromo-3-chloro-5H-indeno[1,2-c]pyridazine (CAS No. 1523458-27-6)

7-Bromo-3-chloro-5H-indeno[1,2-c]pyridazine (CAS No. 1523458-27-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the indeno[1,2-c]pyridazine family, a class of molecules known for their unique structural and electronic properties. Researchers are particularly interested in its potential applications in drug discovery, organic electronics, and as a building block for more complex chemical entities.

The molecular structure of 7-Bromo-3-chloro-5H-indeno[1,2-c]pyridazine features a fused ring system, combining an indene moiety with a pyridazine ring. The presence of bromo and chloro substituents at the 7 and 3 positions, respectively, enhances its reactivity, making it a versatile intermediate in synthetic chemistry. These halogen atoms facilitate further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

In recent years, the demand for heterocyclic compounds like 7-Bromo-3-chloro-5H-indeno[1,2-c]pyridazine has surged due to their role in developing novel therapeutics. For instance, similar structures have been explored as kinase inhibitors or modulators of biological pathways. The compound's CAS No. 1523458-27-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The indeno[1,2-c]pyridazine core exhibits promising photophysical properties, which could be tailored for use in next-generation displays or sensors. This aligns with the growing trend of sustainable and energy-efficient technologies, a hot topic among researchers and investors alike.

From a synthetic perspective, 7-Bromo-3-chloro-5H-indeno[1,2-c]pyridazine offers a robust platform for derivatization. Chemists often inquire about its synthesis protocols, purification methods, and stability under various conditions. These queries are common in online forums and scientific literature, highlighting the need for detailed technical data. Proper handling and storage are essential to maintain its integrity, as halogenated compounds can be sensitive to light and moisture.

The compound's physicochemical properties, such as solubility, melting point, and spectral characteristics, are critical for its application in diverse fields. For example, its solubility in organic solvents like dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF) is often a point of discussion among researchers planning experimental workflows. Additionally, its NMR and MS spectra are frequently referenced for structural confirmation.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of chemical synthesis. Researchers are exploring eco-friendly routes to produce 7-Bromo-3-chloro-5H-indeno[1,2-c]pyridazine, such as catalytic methods or solvent-free reactions. This aligns with global initiatives to reduce hazardous waste and energy consumption in industrial processes.

Finally, the compound's patent landscape and commercial availability are topics of interest for businesses and academic institutions. Suppliers often list it under its CAS No. 1523458-27-6, and pricing trends can vary based on purity and scale. As the demand for specialized chemicals grows, transparency in sourcing and quality control becomes paramount.

In summary, 7-Bromo-3-chloro-5H-indeno[1,2-c]pyridazine (CAS No. 1523458-27-6) is a multifaceted compound with broad applications in medicine, materials science, and beyond. Its unique structure and reactivity profile make it a valuable asset for researchers pushing the boundaries of innovation. Whether you're investigating its biological activity or optoelectronic potential, this compound offers endless possibilities for discovery.